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Compound of Interest

Compound Name: Disodium azelate

Cat. No.: B166650 Get Quote

An In-depth Technical Guide to Disodium
Azelate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium azelate, the disodium

salt of azelaic acid. It covers its chemical identity, physicochemical properties, synthesis, and

analytical methods. Furthermore, it delves into the biological mechanisms of its active form,

azelaic acid, which is pertinent to its applications in dermatology and drug development.

Chemical Identity and Molecular Structure
Disodium azelate is a dicarboxylate salt that is soluble in water.[1][2] It is typically produced by

the reaction of azelaic acid with sodium hydroxide.[1] This conversion to the salt form enhances

its solubility in aqueous solutions compared to its parent acid.[2][3]

The primary Chemical Abstracts Service (CAS) number for disodium azelate is 17265-13-3.[1]

[4] Other CAS numbers, such as 132499-85-5 and 27825-99-6, are also associated with this

compound.[2][4][5]

Molecular Structure:

Molecular Formula: C₉H₁₄Na₂O₄[1][6]
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Molecular Weight: 232.18 g/mol [1][6]

IUPAC Name: disodium;nonanedioate[4]

SMILES: C(CCCC(=O)[O-])CCCC(=O)[O-].[Na+].[Na+][6]

Physicochemical Properties
Disodium azelate presents as a white to pale yellow powder.[1][2] Key quantitative properties

are summarized in the table below.

Property Value Reference

Molecular Weight 232.18 g/mol [1]

Appearance White to pale yellow powder [1][2]

Solubility in Water ~180 g/L [3]

pKa1 of Azelaic Acid 4.55 [3]

pKa2 of Azelaic Acid 5.50 [3]

Topological Polar Surface Area 80.3 Å² [4]

Experimental Protocols
Synthesis of Disodium Azelate
This protocol describes a typical laboratory-scale synthesis of disodium azelate from azelaic

acid.

Materials:

Azelaic acid

Sodium hydroxide (NaOH)

Deionized water

pH meter
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Heating magnetic stirrer

Rotary evaporator

Methodology:

Dissolution: Dissolve a known quantity of azelaic acid in deionized water. Heating the

solution to 50–60°C can aid in dissolution.[2]

Neutralization: Prepare a standard aqueous solution of sodium hydroxide. Slowly add the

NaOH solution to the azelaic acid solution while continuously monitoring the pH.[2]

pH Adjustment: Continue adding the NaOH solution until the pH of the mixture stabilizes

between 7.0 and 7.5, indicating the complete neutralization of both carboxylic acid groups.[2]

Isolation: Concentrate the resulting solution of disodium azelate by removing the water

under reduced pressure using a rotary evaporator.[2]

Drying: The resulting white crystalline solid is then dried under a vacuum to remove any

residual moisture.

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
This protocol, adapted for the analysis of the active component azelaic acid, is suitable for

determining the concentration of disodium azelate in pharmaceutical preparations after

conversion back to the acid form during sample preparation.

Instrumentation and Conditions:

HPLC System: Waters HPLC system with a binary controller pump and UV detector.[7][8]

Column: Kromasil 100-5C18 (250 × 4.6 mm; 5 µm particle size).[7][8]

Mobile Phase: 75 volumes of 50 mM sodium di-hydrogen orthophosphate (pH 3.5) and 25

volumes of acetonitrile.[7][8]

Flow Rate: 1.2 ml/min.[7][8]
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Detection Wavelength: 206 nm.[7][8]

Injection Volume: 20 µl.[8]

Sample Preparation:

Accurately weigh a sample of the formulation containing disodium azelate.

Dissolve the sample in a suitable solvent, such as acetonitrile, to extract the azelate.[7][8]

Vortex the mixture for 5 minutes and let it stand for 15 minutes.[7][8]

Centrifuge the sample at 7000 rpm.[7][8]

Dilute the supernatant to a known concentration within the calibration range.[7][8]

Filter the final solution through a 0.22 µm filter before injection.[8]

Standard Preparation:

Prepare a stock solution of 1 mg/ml azelaic acid in the mobile phase.[7][8]

Prepare a series of working standards by diluting the stock solution to concentrations

ranging from 5-400 µg/ml.[7][8]

Biological Activity and Mechanisms of Action
Disodium azelate's therapeutic effects are attributed to its active form, azelaic acid. Azelaic

acid exhibits multiple mechanisms of action, making it effective in treating various

dermatological conditions.

Inhibition of Tyrosinase and Melanogenesis
Azelaic acid is a competitive inhibitor of tyrosinase, a key enzyme in the synthesis of melanin.

[9][10] By inhibiting this enzyme, azelaic acid reduces the production of melanin, which is

beneficial for treating hyperpigmentation disorders.[10]
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Caption: Azelaic acid's inhibition of tyrosinase in the melanogenesis pathway.

Modulation of Mitochondrial Activity
Azelaic acid has been shown to be a competitive inhibitor of mitochondrial oxidoreductases.

[11][12] This interference with mitochondrial respiration can disrupt the proliferation of highly

active cells, such as abnormal melanocytes, contributing to its therapeutic effect.[13]
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Caption: Azelaic acid's inhibitory effect on mitochondrial enzymes and cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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